Cas no 2122-68-1 (Propyl 2-(1H-indol-3-yl)acetate)

• Product Name: Propyl 2-(1H-indol-3-yl)acetate
• CAS No: 2122-68-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD22415258
• CID: 4456677
• PubChem ID: 72207561
• Update Time: 2025-11-02

Propyl 2-(1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• propyl 2-(1H-indol-3-yl)acetate
• 1H-INDOLE-3-ACETIC ACID PROPYL ESTER;indol-3-yl-acetic acid propyl ester;Indol-3-yl-essigsaeure-propylester;
• 1H-INDOLE-3-ACETIC ACID PROPYL ESTER
• PB30492
• AK171585
• 1H-Indole-3-acetic acid propyl ester, AldrichCPR
• AS-34758
• CS-0048743
• propyl2-(1H-indol-3-yl)acetate
• 2122-68-1
• SY097586
• AKOS017265685
• Propyl 2-(3-Indolyl)acetate
• CAA12268
• DB-180863
• 1H-Indole-3-acetic acid, propyl ester
• MFCD22415258
• Propyl 2-(1H-indol-3-yl)acetate

• MDL： MFCD22415258
• Inchi： 1S/C13H15NO2/c1-2-7-16-13(15)8-10-9-14-12-6-4-3-5-11(10)12/h3-6,9,14H,2,7-8H2,1H3
• InChI Key： MNSTXDVFCOCNAP-UHFFFAOYSA-N
• SMILES： O(CCC)C(CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 217.11000
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1

Experimental Properties

• PSA: 42.09000
• LogP: 2.66360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on Propyl 2-(1H-indol-3-yl)acetate

Exploring Propyl 2-(1H-indol-3-yl)acetate (CAS No. 2122-68-1): Properties, Applications, and Market Insights

Propyl 2-(1H-indol-3-yl)acetate (CAS No. 2122-68-1) is an intriguing ester derivative of indole, a heterocyclic compound widely recognized for its presence in natural products and bioactive molecules. This compound, often referred to as indole-3-acetic acid propyl ester, has garnered attention in various scientific and industrial applications due to its unique chemical structure and versatile properties. With the growing interest in natural fragrances, pharmaceutical intermediates, and flavor enhancers, this compound is increasingly becoming a subject of research and commercial exploration.

The molecular formula of Propyl 2-(1H-indol-3-yl)acetate is C13H15NO2, and it features an indole core linked to an acetate group via a propyl ester. This structural configuration contributes to its mild, floral, and slightly fruity aroma, making it a candidate for use in perfumery and flavor formulations. Researchers have also investigated its potential as a precursor in the synthesis of more complex indole derivatives, which are prevalent in drug discovery and agrochemical development.

One of the key reasons behind the rising interest in Propyl 2-(1H-indol-3-yl)acetate is its relevance in the field of green chemistry. As industries shift toward sustainable and eco-friendly practices, this compound's potential as a biodegradable fragrance ingredient has been explored. Unlike some synthetic aroma chemicals, it may offer a more environmentally benign alternative without compromising performance. This aligns with the increasing consumer demand for clean-label products and natural additives in cosmetics and food.

In the pharmaceutical sector, indole derivatives like Propyl 2-(1H-indol-3-yl)acetate are often studied for their bioactivity. While this specific ester is not a drug itself, its structural motifs are common in molecules with anti-inflammatory, antioxidant, and neuroprotective properties. Researchers are particularly interested in how slight modifications to its ester side chain could influence its biological interactions, opening doors for medicinal chemistry applications.

The fragrance and flavor industry has also shown a keen interest in Propyl 2-(1H-indol-3-yl)acetate. Its subtle yet distinct olfactory profile makes it suitable for use in high-end perfumes, candles, and food flavorings. Compared to traditional synthetic musks, which have faced regulatory scrutiny, this compound presents a potentially safer alternative with comparable sensory characteristics. Perfumers value its ability to blend well with other notes, enhancing complexity in floral accords and oriental compositions.

From a market perspective, the demand for specialty esters like Propyl 2-(1H-indol-3-yl)acetate is on the rise. The global shift toward natural and organic personal care products has driven innovation in aroma chemicals, with manufacturers seeking novel ingredients that meet both regulatory and consumer expectations. Additionally, advancements in enzymatic esterification techniques have made the production of such compounds more efficient, further boosting their commercial viability.

In conclusion, Propyl 2-(1H-indol-3-yl)acetate (CAS No. 2122-68-1) represents a fascinating intersection of chemistry, biology, and industry. Its applications span from fragrance design to pharmaceutical research, reflecting the versatility of indole-based compounds. As scientific understanding deepens and market trends evolve, this ester is likely to play an increasingly prominent role in sustainable and high-value chemical applications.